Cas no 7724-78-9 ((2S)-2-[(2,3-dihydroxybenzoyl)amino]-3-hydroxy-propanoic acid)

• Product Name: (2S)-2-[(2,3-dihydroxybenzoyl)amino]-3-hydroxy-propanoic acid
• CAS No: 7724-78-9
• Molecular Formula: C₁₀H₁₁NO₆
• Molecular Weight: 241.197443246841
• CID: 983298
• PubChem ID: 151483

(2S)-2-[(2,3-dihydroxybenzoyl)amino]-3-hydroxy-propanoic acid Properties

Names and Identifiers

• (2S)-2-[(2,3-dihydroxybenzoyl)amino]-3-hydroxy-propanoic acid
• PD007700
• 2,3,-DIHYDROXYBENZOYLSERINE
• DB02710
• C04204
• N-(2,3-dihydroxybenzoyl)-L-serine
• Dihydroxybenzoyl)-L-serine, N-(2,3-
• DTXSID00227977
• N-[(2,3-dihydroxyphenyl)carbonyl]-L-serine
• 2-(2,3-DIHYDROXY-BENZOYLAMINO)-3-HYDROXY-PROPIONIC ACID
• 7724-78-9
• 2,3-Dihydroxy-N-benzoyl-L-serine
• Q27093657
• 2,3-dihydroxybenzoylserine
• (2S)-2-[(2,3-dihydroxybenzoyl)amino]-3-hydroxypropanoic acid
• L-Serine, N-(2,3-dihydroxybenzoyl)-
• (2,3-Dihydroxybenzoyl)-L-serine
• CHEBI:17455
• 127658-43-9
• SCHEMBL407185
• NS00068431
• 2,3-Dihydroxy-N-benzoylserine

• InChIKey： VDTYHTVHFIIEIL-LURJTMIESA-N
• Inchi： InChI=1S/C10H11NO6/c12-4-6(10(16)17)11-9(15)5-2-1-3-7(13)8(5)14/h1-3,6,12-14H,4H2,(H,11,15)(H,16,17)/t6-/m0/s1
• SMILES： C1=CC(=C(C(=C1)O)O)C(=O)NC(CO)C(=O)O

Computed Properties

• Exact Mass: 241.05863707g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 241.05863707g/mol
• Heavy Atom Count: 17
• Complexity: 295
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hippuric acids